Cas no 1352393-89-5 (7-Iodopyrazolo[1,5-a]pyridine-3-carboxylic acid)

• Product Name: 7-Iodopyrazolo[1,5-a]pyridine-3-carboxylic acid
• CAS No: 1352393-89-5
• MF: C₈H₅IN₂O₂
• MW: 288.041973829269
• CID: 5467179
• Update Time: 2025-10-30

7-Iodopyrazolo[1,5-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Iodopyrazolo[1,5-a]pyridine-3-carboxylic acid
• 7-IODOPYRAZOLO[1,5-A]PYRIDINE-3-CARBOXYLICACID
• E74064

• Inchi： 1S/C8H5IN2O2/c9-7-3-1-2-6-5(8(12)13)4-10-11(6)7/h1-4H,(H,12,13)
• InChI Key： ZZCLMSCZQCAMBN-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=C(C(=O)O)C=NN21

Computed Properties

• Exact Mass: 287.93957 g/mol
• Monoisotopic Mass: 287.93957 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.6
• Molecular Weight: 288.04

Additional information on 7-Iodopyrazolo[1,5-a]pyridine-3-carboxylic acid

Introduction to 7-Iodopyrazolo[1,5-a]pyridine-3-carboxylic acid (CAS No. 1352393-89-5)

7-Iodopyrazolo[1,5-a]pyridine-3-carboxylic acid (CAS No. 1352393-89-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The presence of the iodine substituent at the 7-position of the pyrazolopyridine ring imparts unique chemical and biological properties, making it a valuable scaffold for drug discovery and development.

The chemical structure of 7-Iodopyrazolo[1,5-a]pyridine-3-carboxylic acid consists of a pyrazolopyridine core with an iodine atom at the 7-position and a carboxylic acid group at the 3-position. This configuration provides a balance between lipophilicity and hydrophilicity, which is crucial for optimizing the pharmacokinetic properties of potential drug candidates. The carboxylic acid group can also serve as a functional handle for further derivatization, enabling the synthesis of a wide range of analogs with varying biological activities.

Recent studies have highlighted the potential of 7-Iodopyrazolo[1,5-a]pyridine-3-carboxylic acid in various therapeutic areas. One notable application is in the field of cancer research, where this compound has shown promising antiproliferative effects against several cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 7-Iodopyrazolo[1,5-a]pyridine-3-carboxylic acid exhibited potent inhibition of tumor growth in both in vitro and in vivo models. The mechanism of action appears to involve modulation of key signaling pathways involved in cell proliferation and apoptosis.

In addition to its antiproliferative properties, 7-Iodopyrazolo[1,5-a]pyridine-3-carboxylic acid has also been investigated for its potential as an anti-inflammatory agent. Research conducted by a team at the University of California demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 7-Iodopyrazolo[1,5-a]pyridine-3-carboxylic acid could be a promising lead compound for the development of new anti-inflammatory drugs.

The synthetic accessibility of 7-Iodopyrazolo[1,5-a]pyridine-3-carboxylic acid is another factor contributing to its appeal in drug discovery. Several efficient synthetic routes have been developed to access this compound and its derivatives. One such method involves the reaction of 7-iodopyrazolo[1,5-a]pyridine with an appropriate carboxylic acid chloride or anhydride under mild conditions. This synthetic flexibility allows researchers to rapidly generate a library of analogs for biological evaluation.

The physicochemical properties of 7-Iodopyrazolo[1,5-a]pyridine-3-carboxylic acid, including its solubility and stability, have been extensively characterized. These properties are essential for optimizing its formulation and delivery as a pharmaceutical agent. For example, studies have shown that the compound exhibits good aqueous solubility at physiological pH, which is beneficial for oral administration. Additionally, it demonstrates excellent stability under various storage conditions, ensuring consistent performance during clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-Iodopyrazolo[1,5-a]pyridine-3-carboxylic acid-based drugs in human subjects. Preliminary results from Phase I trials have indicated that these compounds are well-tolerated with minimal side effects. Further clinical studies are planned to explore their therapeutic potential in specific disease indications such as cancer and inflammatory disorders.

In conclusion, 7-Iodopyrazolo[1,5-a]pyridine-3-carboxylic acid (CAS No. 1352393-89-5) represents a promising scaffold for drug discovery and development due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new applications and mechanisms of action for this compound, solidifying its position as a valuable tool in medicinal chemistry and pharmaceutical research.